Cas no 62619-61-8 (1,4,7-Heptanetrione, 1,7-bis(4-chlorophenyl)-)

• Product Name: 1,4,7-Heptanetrione, 1,7-bis(4-chlorophenyl)-
• CAS No: 62619-61-8
• MF: C₁₉H₁₆Cl₂O₃
• MW: 363.234543800354
• CID: 437798
• PubChem ID: 71384500
• Update Time: 2025-04-19

1,4,7-Heptanetrione, 1,7-bis(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4,7-Heptanetrione, 1,7-bis(4-chlorophenyl)-
• 1,7-bis(4-chlorophenyl)heptane-1,4,7-trione
• 62619-61-8
• DTXSID70806753

• Inchi： 1S/C19H16Cl2O3/c20-15-5-1-13(2-6-15)18(23)11-9-17(22)10-12-19(24)14-3-7-16(21)8-4-14/h1-8H,9-12H2
• InChI Key： OQAWGLVKAPUDSN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CCC(CCC(C1C=CC(=CC=1)Cl)=O)=O)=O

Computed Properties

• Exact Mass: 362.04778
• Monoisotopic Mass: 362.0476498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.21